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Compound of Interest

Compound Name: Vitamin D3;Colecalciferol

Cat. No.: B14798989

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The efficacy of cholecalciferol (Vitamin D3) supplementation is critically dependent on its

formulation, which dictates its bioavailability and subsequent physiological effects. This guide

provides an objective comparison of various cholecalciferol formulations, supported by

experimental data from multiple bioequivalence studies. The data is presented to facilitate

informed decisions in research and drug development.

Quantitative Comparison of Pharmacokinetic
Parameters
The following tables summarize the key pharmacokinetic parameters from comparative studies

of different cholecalciferol formulations. These parameters, including the maximum plasma

concentration (Cmax) and the area under the plasma concentration-time curve (AUC), are

crucial indicators of the rate and extent of drug absorption.

Table 1: Comparison of Oral Solution, Tablet, and Capsule Formulations
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Formulation Cmax (ng/mL)
AUC
(ng·hr/mL)

Study
Population

Key Findings

Oral Solution

(Nanotechnology

)

40.017 4898.528
72 healthy

subjects

Bioequivalent to

tablets and

capsules, but

with a trend

towards higher

Cmax and AUC.

[1][2]

Tablet 35.414 4641.275
72 healthy

subjects

Lower Cmax and

AUC compared

to the oral

solution.[2]

Capsule 34.791 4361.000
72 healthy

subjects

Lower Cmax and

AUC compared

to the oral

solution.[2]

Soft Capsule

(100,000 IU)

Significantly

higher than oral

solution

(p=0.002)

2499.4 ± 463.8

(nmol/mL)
53 young adults

Superior

pharmacokinetic

profile compared

to the oral

solution in an

ampoule.[3][4]

Oral Solution in

Ampoule

(100,000 IU)

Lower than soft

capsule

2152.3 ± 479.8

(nmol/mL)
53 young adults

Bioequivalence

with the soft

capsule was not

demonstrated.[3]

[4]

Table 2: Comparison of Nanoemulsion and Conventional Formulations
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Formulation Cmax (ng/mL)
AUC
(ng·hr/mL)

Study
Population

Key Findings

Nanoemulsion

Oral Solution
127.10 ± 26.24

5599.73 ±

1060.59

24 healthy

participants

Showed

significantly

higher relative

bioavailability

(36% higher

AUC) and Cmax

(43% higher)

compared to soft

gelatin capsules.

[5]

Soft Gelatin

Capsules
91.82 ± 29.27

4199.61 ±

1224.99

24 healthy

participants

Lower

bioavailability

compared to the

nanoemulsion

formulation.[5]

Table 3: Comparison of Gummy and Tablet Formulations

Formulation Cmax (ng/mL)
AUC
(ng·hr/mL)

Study
Population

Key Findings

Gummies

(20,000 IU)
47.3 1474 31 healthy adults

Significantly

higher

bioavailability

and Cmax

compared to

tablets.[6][7]

Tablets (20,000

IU)
23.4 774 31 healthy adults

Lower

bioavailability

compared to

gummies.[6][7]

Table 4: Comparison of Orally Disintegrating Strips, Granules, and Nano Oral Solution
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Formulation
Normalization of
25(OH)D3 Levels
(at Day 90)

Study Population Key Findings

Orally Disintegrating

Strips
100% 20 subjects

Clinically more

efficient in increasing

and maintaining

25(OH)D3 levels.[8]

Oral Granules 83.3% 20 subjects

Less efficient than

orally disintegrating

strips.[8]

Nano Oral Solution 90% 10 subjects

More efficient than

granules but less than

orally disintegrating

strips.[8]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are the experimental protocols for the key studies cited in this guide.

Protocol 1: Bioequivalence of Oral Solution, Tablet, and
Capsule

Study Design: An open-label, randomized, single-dose, three-treatment, parallel-group study.

[1][2]

Participants: 72 healthy adult subjects.

Intervention: Participants were randomized to receive a single dose of 60,000 IU of

cholecalciferol as either a nanotechnology-based oral solution, a tablet, or a capsule.[1][2]

Pharmacokinetic Analysis: Blood samples were collected at various time points over 28 days

to measure the concentration of 25-hydroxyvitamin D [25(OH)D], the major circulating

metabolite of vitamin D3. The primary pharmacokinetic parameters analyzed were Cmax and

AUC from time zero to 28 days (AUC0-28d).[1]
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Statistical Analysis: The logarithmic transformed data of the pharmacokinetic parameters

were analyzed for 90% Confidence Intervals (CI) using ANOVA to determine bioequivalence.

[1]

Protocol 2: Bioequivalence of Nanoemulsion vs. Soft
Gelatin Capsules

Study Design: A randomized, open-label, two-sequence, single-dose, two-way crossover

study.[5]

Participants: 24 healthy adult participants aged 18–45 years.

Intervention: Participants received a single dose of 60,000 IU of cholecalciferol as either a

nanoemulsion oral solution (test) or a soft gelatin capsule (reference) under fasting

conditions. A washout period was observed between the two treatments.

Pharmacokinetic Analysis: Blood samples were collected over 120 hours to determine

cholecalciferol concentrations. Pharmacokinetic parameters including AUC up to 120 hours

(AUC0–120h), Cmax, time to reach maximum concentration (Tmax), terminal half-life (T½el),

and terminal elimination rate constant (Kel) were estimated from baseline-corrected data.[5]

Statistical Analysis: The parameters were analyzed using analysis of variance (ANOVA).[5]

Protocol 3: Bioequivalence of Vitamin D Gummies vs.
Tablets

Study Design: A crossover, randomized clinical trial.[7]

Participants: 31 healthy adults aged 18–45 years with a BMI of 18–30.

Intervention: Participants were randomized to receive a single 20,000 IU dose of vitamin D3

as either gummies or tablets. After a 2-week washout period, participants received the

alternate formulation.[7]

Pharmacokinetic Analysis: Serial blood samples were taken at baseline (0 hours) and at 3, 6,

10, 24, and 48 hours post-administration to measure plasma vitamin D3 concentrations
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using liquid chromatography-mass spectrometry (LC-MS). The primary outcomes were AUC

from 0 to 48 hours and Cmax.[6][7]

Statistical Analysis: The extent of systemic absorption was quantified by AUC and Cmax.

The rate of absorption was assessed by Tmax and the change in total circulating vitamin D3

from baseline at various time points.[6]

Visualizing Experimental Workflows and Pathways
To further clarify the processes involved in these bioequivalence studies, the following

diagrams, generated using Graphviz, illustrate the typical experimental workflow and the

metabolic pathway of cholecalciferol.

A typical workflow for a cholecalciferol bioequivalence study.
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Metabolic pathway of orally administered cholecalciferol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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